Cas no 32046-26-7 (Pyrazine, 2-methyl-,1,4-dioxide)

• Product Name: Pyrazine, 2-methyl-,1,4-dioxide
• CAS No: 32046-26-7
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 314322
• PubChem ID: 573394
• Update Time: 2025-04-19

Pyrazine, 2-methyl-,1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-methyl-,1,4-dioxide
• 3-methyl-4-oxidopyrazin-1-ium 1-oxide
• 2-Methylpyrazin N,N'-dioxid
• 2-Methylpyrazine 1,4-dioxide
• 2-methylpyrazine-1,4-di-N-oxide
• 2-methylpyrazine-1,4-diol
• 2-methylpyrazine-N,N'-dioxide
• 2-Methylpyrazin-N(1),N(2)-dioxid
• AC1LCB9B
• AC-907
• CTK5I4471
• Methyl-pyrazin-1,4-dioxid
• methyl-pyrazine 1,4-dioxide
• NSC109858
• Pyrazine, methyl-, 1,4-dioxide
• SBB085638
• AC-907/25004447
• DTXSID60341481
• 32046-26-7
• 2-methylpyrazine N,N'-dioxide
• NN86CLF92B
• NSC-109858
• 2-Methyl-1-oxopyrazin-1-ium-4(1H)-olate
• AKOS006273914
• Pyrazine, 2-methyl-, 1,4-dioxide
• 3-methylpyrazine-1,4-diium-1,4-bis(olate)

• Inchi： 1S/C5H6N2O2/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H3
• InChI Key： RHFQJCLHUCUJEZ-UHFFFAOYSA-N
• SMILES： [O-]N1C=C[N+](C=C1C)=O

Computed Properties

• Exact Mass: 129.06647
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 46.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoazanium compounds